Cas no 51238-72-3 (2-Cyclohexen-1-one, 3-hydroxy-5,5-dimethyl-2-(3-oxobutyl)-)

• Product name: 2-Cyclohexen-1-one, 3-hydroxy-5,5-dimethyl-2-(3-oxobutyl)-
• CAS No: 51238-72-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 362757
• PubChem ID: 71366210

2-Cyclohexen-1-one, 3-hydroxy-5,5-dimethyl-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-hydroxy-5,5-dimethyl-2-(3-oxobutyl)-
• 3-hydroxy-5,5-dimethyl-2-(3-oxobutyl)cyclohex-2-en-1-one
• 51238-72-3
• DTXSID60789581

• Inchi： InChI=1S/C12H18O3/c1-8(13)4-5-9-10(14)6-12(2,3)7-11(9)15/h14H,4-7H2,1-3H3
• InChI Key： INJRAUFQYCGIHX-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)CC(=O)C=1CCC(=O)C

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 1

Experimental Properties

• PSA: 54.37